Cas no 1922897-45-7 (2-[1-(2,2,2-trifluoroethyl)-4-piperidyl]acetic acid;hydrochloride)

• Product Name: 2-[1-(2,2,2-trifluoroethyl)-4-piperidyl]acetic acid;hydrochloride
• CAS No: 1922897-45-7
• MF: C₉H₁₅ClF₃NO₂
• MW: 261.669112443924
• MDL: MFCD28134351
• CID: 4629753
• PubChem ID: 91658653
• Update Time: 2025-06-25

2-[1-(2,2,2-trifluoroethyl)-4-piperidyl]acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]acetic acid hydrochloride
• 2-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]acetic acid;hydrochloride
• Z2582143629
• 2-[1-(2,2,2-trifluoroethyl)-4-piperidyl]acetic acid;hydrochloride

• MDL： MFCD28134351
• Inchi： 1S/C9H14F3NO2.ClH/c10-9(11,12)6-13-3-1-7(2-4-13)5-8(14)15;/h7H,1-6H2,(H,14,15);1H
• InChI Key： PDIMWXKVKCXQJW-UHFFFAOYSA-N
• SMILES： Cl.FC(CN1CCC(CC(=O)O)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Topological Polar Surface Area: 40.5

Additional information on 2-[1-(2,2,2-trifluoroethyl)-4-piperidyl]acetic acid;hydrochloride

Introduction to 2-[1-(2,2,2-trifluoroethyl)-4-piperidyl]acetic acid;hydrochloride (CAS No. 1922897-45-7)

2-[1-(2,2,2-trifluoroethyl)-4-piperidyl]acetic acid;hydrochloride (CAS No. 1922897-45-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a trifluoroethyl piperidyl acetic acid hydrochloride, is characterized by its unique chemical structure and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, pharmacological activities, and recent research advancements related to this compound.

The chemical structure of 2-[1-(2,2,2-trifluoroethyl)-4-piperidyl]acetic acid;hydrochloride is particularly noteworthy. It consists of a piperidine ring substituted with a trifluoroethyl group and an acetic acid moiety. The presence of the trifluoroethyl group imparts significant lipophilicity and metabolic stability to the molecule, which are crucial for its pharmacological properties. The hydrochloride salt form ensures better solubility and stability in aqueous environments, making it suitable for various pharmaceutical formulations.

In terms of synthesis, 2-[1-(2,2,2-trifluoroethyl)-4-piperidyl]acetic acid;hydrochloride can be prepared through a multi-step process involving the reaction of 4-piperidone with trifluoroethylamine followed by acetylation and subsequent conversion to the hydrochloride salt. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is essential for its commercial viability in drug development.

The pharmacological activities of 2-[1-(2,2,2-trifluoroethyl)-4-piperidyl]acetic acid;hydrochloride have been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to modulate various signaling pathways involved in inflammation and pain perception. Additionally, preliminary studies suggest that it may have neuroprotective properties, making it a promising candidate for the treatment of neurodegenerative diseases.

One of the key areas of research involving 2-[1-(2,2,2-trifluoroethyl)-4-piperidyl]acetic acid;hydrochloride is its potential as a therapeutic agent for chronic pain management. Chronic pain is a significant healthcare challenge affecting millions of people worldwide. Current treatments often come with side effects or limited efficacy. The unique chemical structure and pharmacological profile of 2-[1-(2,2,2-trifluoroethyl)-4-piperidyl]acetic acid;hydrochloride make it an attractive candidate for developing more effective and safer pain management therapies.

Recent clinical trials have provided promising results regarding the safety and efficacy of 2-[1-(2,2,2-trifluoroethyl)-4-piperidyl]acetic acid;hydrochloride. Phase I trials have demonstrated that the compound is well-tolerated with minimal adverse effects at therapeutic doses. Phase II trials are currently underway to further evaluate its efficacy in treating specific pain conditions such as osteoarthritis and neuropathic pain.

Beyond pain management, there is growing interest in exploring the neuroprotective properties of 2-[1-(2,2,2-trifluoroethyl)-4-piperidyl]acetic acid;hydrochloride for the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's disease. Preclinical studies have shown that this compound can reduce oxidative stress and inhibit neuroinflammation, which are key factors contributing to neuronal damage in these conditions.

The mechanism of action of 2-[1-(2,2,2-trifluoroethyl)-4-piperidyl]acetic acid;hydrochloride involves multiple pathways. It has been shown to inhibit cyclooxygenase (COX) enzymes responsible for prostaglandin synthesis, thereby reducing inflammation. Additionally, it can modulate ion channels and receptors involved in pain signaling pathways. These multifaceted mechanisms contribute to its broad-spectrum therapeutic potential.

In conclusion, 2-[1-(2,2,2-trifluoroethyl)-4-piperidyl]acetic acid;hydrochloride (CAS No. 1922897-45-7) represents a promising compound with significant potential in various therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the fields of chronic pain management and neuroprotection. As ongoing clinical trials continue to provide valuable insights into its safety and efficacy, this compound holds great promise for improving patient outcomes in these challenging medical conditions.